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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12429405 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe disposal of N1-
Methoxymethyl picrinine, a natural indole alkaloid. Adherence to these guidelines is crucial

for minimizing risks and complying with regulatory standards.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of N1-Methoxymethyl
picrinine is the first step in ensuring its safe handling and disposal.
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Property Data

CAS Number 1158845-78-3

Molecular Formula C22H26N2O4

Molecular Weight 382.5 g/mol

Physical Form Powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.[1]

Storage Conditions

Recommended long-term storage at -20°C and

short-term at 2-8°C in a tightly sealed container

within a dry, well-ventilated area.

Incompatibilities
Strong oxidizing/reducing agents, strong acids,

and strong alkalis.[2]

Hazardous Combustion Products

Under fire conditions, hazardous decomposition

may produce Carbon oxides and Nitrogen

oxides (NOx).[2]

Personal Protective Equipment (PPE)
Prior to handling N1-Methoxymethyl picrinine for disposal, it is imperative to be outfitted with

the appropriate Personal Protective Equipment (PPE) to prevent exposure.

Respiratory Protection: An approved respirator should be worn to avoid the inhalation of dust

particles.[2]

Hand Protection: Handle with compatible chemical-resistant gloves. Gloves must be

inspected before use and disposed of properly after.[2]

Eye Protection: Use safety glasses or goggles that are tested and approved under

government standards such as NIOSH (US) or EN 166 (EU).[2]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[2]
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Step-by-Step Disposal Protocol
While a specific, universally mandated disposal protocol for N1-Methoxymethyl picrinine is

not available, the following general procedure for the disposal of solid chemical waste should

be followed. This protocol is based on established best practices for laboratory safety.

1. Waste Collection and Containment:

Carefully sweep up the solid N1-Methoxymethyl picrinine, avoiding the creation of dust.[2]
Place the collected material into a suitable, clearly labeled, and sealable container.[2]
Ensure the exterior of the waste container is clean and free from contamination.

2. Labeling of Waste Container:

The container must be clearly labeled with the words "Hazardous Waste."
The label must include the full chemical name: "N1-Methoxymethyl picrinine." Avoid using
abbreviations or chemical formulas.
Indicate the approximate quantity of the waste.
Include the date of waste generation and the laboratory or area of origin.

3. Segregation and Storage:

Store the sealed waste container in a designated hazardous waste storage area.
This area should be well-ventilated and secure.
Segregate the N1-Methoxymethyl picrinine waste from incompatible materials, particularly
strong oxidizing agents, reducing agents, strong acids, and strong alkalis.[2]

4. Arrange for Professional Disposal:

Do not dispose of N1-Methoxymethyl picrinine in the regular trash or down the drain.[2]
Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.
Disposal must be carried out at an approved waste disposal plant in accordance with all
local, state, and federal regulations.

Emergency Procedures
In the event of accidental release or exposure, follow these first-aid measures immediately:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12429405?utm_src=pdf-body
https://www.benchchem.com/product/b12429405?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.benchchem.com/product/b12429405?utm_src=pdf-body
https://www.benchchem.com/product/b12429405?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.benchchem.com/product/b12429405?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12429405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration.[2]

Skin Contact: Immediately flush the affected area with copious amounts of water and remove

contaminated clothing.[2]

Eye Contact: Flush the eyes with plenty of water for at least 15 minutes, ensuring to lift the

eyelids.[2]

Ingestion: Do not induce vomiting. Wash out the mouth with water.[2]

In all cases of exposure, seek immediate medical attention.[2]

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste like N1-Methoxymethyl picrinine.
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Caption: General workflow for hazardous chemical waste disposal.
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Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety protocols and the guidance of your Environmental Health and Safety

(EHS) department. Always consult the Safety Data Sheet (SDS) for the specific chemical and

adhere to all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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